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In the rapidly evolving field of digital dentistry, the accuracy of intraoral scanners (IOS) is a

critical factor for predictable and successful clinical outcomes. This guide provides an objective

comparison of the accuracy of CEREC intraoral scanners, primarily the Primescan and

Omnicam models, with other leading systems in the market. The comparison is based on

quantitative data from scientific studies, focusing on the key metrics of trueness and precision.

Defining Accuracy in Intraoral Scanning
The accuracy of an intraoral scanner is determined by two key parameters as defined by the

International Organization for Standardization (ISO 5725)[1][2]:

Trueness: This refers to the closeness of the scanner's measurement to the true or actual

value of the object being scanned. In dental applications, it represents how faithfully the

scanner captures the real geometry of the teeth and surrounding structures[2][3].

Precision: This indicates the consistency and repeatability of the scanner's measurements

when scanning the same object multiple times. High precision means there is minimal

variation between different scans of the same area[2][3].

Both high trueness and high precision are essential for a scanner to be considered accurate,

ensuring that the digital impressions are a reliable foundation for diagnosis, treatment planning,

and the fabrication of dental restorations[2][3].

Comparative Accuracy Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1177376?utm_src=pdf-interest
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10756783/
https://www.blz-dental.com/what-is-accuracy-of-the-intraoral-s-scanner/
https://www.blz-dental.com/what-is-accuracy-of-the-intraoral-s-scanner/
https://www.up3dtech.com/zh/events/intraoral-scanner-accuracy-explained-key-factors-and-testing-methods
https://www.blz-dental.com/what-is-accuracy-of-the-intraoral-s-scanner/
https://www.up3dtech.com/zh/events/intraoral-scanner-accuracy-explained-key-factors-and-testing-methods
https://www.blz-dental.com/what-is-accuracy-of-the-intraoral-s-scanner/
https://www.up3dtech.com/zh/events/intraoral-scanner-accuracy-explained-key-factors-and-testing-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the quantitative data on the trueness and precision of various

intraoral scanners from in vitro studies. The values are typically measured in micrometers (µm),

with lower values indicating higher accuracy.

Full-Arch Scans
The accuracy of full-arch scanning is particularly challenging due to the larger area and the

potential for stitching errors in the software algorithms[4].
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Scanner Trueness (µm) Precision (µm) Study

CEREC Primescan 30.5 ± 5.3 18.7 ± 5.6 Buhl et al. (2025)[5]

CEREC Primescan 33.9 31.3
Unnamed Study in

Systematic Review[6]

CEREC Primescan ~72 ~49

Unnamed Study in

Benchmarking

Analysis[7]

CEREC Omnicam 80.30 - Malik et al. (2018)[6]

3Shape TRIOS 5 54.9 37.8

Unnamed Study in

Benchmarking

Analysis[7]

3Shape TRIOS 3 49.90 - Malik et al. (2018)[6]

3Shape TRIOS 3 174 ± 77 (worst) -
Unnamed Pilot

Study[4][8]

Medit i900L 35.25 0.19 (Ang_Dev)
Guimarães et al.

(2025)[9]

Medit i700 ~60.5 ~40.6

Unnamed Study in

Benchmarking

Analysis[7]

iTero Element 5D - - -

iTero Element 1 10 ± 7 to 91 ± 63 -
Unnamed Pilot

Study[4][8]

iTero Lumina - 18.81
Guimarães et al.

(2025)[9]

Conventional

Impression
24.5 ± 3.2 13.3 ± 2.6 Buhl et al. (2025)[5]

Note: The accuracy of scanners can vary significantly between studies due to different

methodologies and testing conditions. Some studies show CEREC Primescan to have very
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high accuracy[5][10][11], while others rank it lower than some competitors, although still within

clinically acceptable limits[7].

Implant Scans
The accuracy of implant scanning is crucial for the passive fit of implant-supported prostheses.

Scanner
Trueness (3D
Deviation in µm)

Precision (3D
Deviation in µm)

Study

CEREC Primescan
0.35 (Angular

Deviation)
-

Guimarães et al.

(2025)[9]

3Shape TRIOS 4 - - -

3Shape TRIOS 5 - - -

Medit i700 - - -

Medit i900L 35.25
0.19 (Angular

Deviation)

Guimarães et al.

(2025)[9]

iTero Lumina - 18.81
Guimarães et al.

(2025)[9]

Note: A 2021 study found that CEREC Primescan and TRIOS 3 demonstrated the highest

trueness for simulated implant scan bodies[10]. Another study highlighted that splinting

scanbodies significantly improves accuracy[12].

Experimental Protocols for Accuracy Assessment
The evaluation of intraoral scanner accuracy typically follows a standardized in vitro

methodology to ensure reliable and comparable results.

General Experimental Workflow
Reference Model Fabrication: A master model, often a complete dental arch or a model with

implant analogs, is fabricated with high-precision techniques[4]. For studies on restorative

materials' influence, adjacent teeth may be veneered with materials like gold or zirconia[13].
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Reference Scan: The master model is scanned with a high-precision industrial or laboratory

scanner (e.g., ATOS III, 3-shape E3) or a coordinate measuring machine (CMM) to create a

highly accurate reference dataset (control)[4][5][13]. These reference scanners typically have

an accuracy of less than 5 µm[3].

Intraoral Scanning: The master model is then scanned multiple times (commonly 10 or more)

with each of the intraoral scanners being evaluated[4][5][13]. A standardized scanning

strategy is often employed to minimize operator-related variability[3]. For some scanners like

the CEREC Bluecam, this may include the application of a scanning powder[13].

Data Superimposition and Analysis: The scan data from the intraoral scanners (in STL file

format) is superimposed onto the reference scan using specialized 3D analysis software

(e.g., Medit Compare, Evalumap)[1][9].

Trueness Calculation: Trueness is determined by measuring the deviation between the

intraoral scans and the reference scan[1].

Precision Calculation: Precision is calculated by superimposing the repeated scans from the

same intraoral scanner on each other and measuring the deviations between them[1].

Statistical Analysis: Statistical tests, such as analysis of variance (ANOVA), are used to

determine if the differences in accuracy between the scanners are statistically significant[5].

Factors Influencing Intraoral Scanner Accuracy
Several factors can impact the accuracy of digital impressions:

Scanner Technology: The underlying image acquisition technology, such as confocal

microscopy or active wavefront sampling, influences scanner performance[14].

Software Algorithms: The quality of the image stitching and surface reconstruction algorithms

is crucial for accurate 3D model generation[3].

Scanning Strategy: The path and technique used by the operator can affect the final

accuracy, especially in full-arch scans[3][15].
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Clinical Conditions: Factors such as patient movement, moisture, and reflective surfaces

(like gold crowns) can introduce inaccuracies[3][13].

Operator Experience: More experienced users tend to achieve more accurate and faster

scans[12].

Visualization of Experimental Workflow
The following diagram illustrates a typical experimental workflow for assessing the accuracy of

intraoral scanners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other-intraoral-scanners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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